Cas no 499-35-4 (4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside)

• Product Name: 4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• CAS No: 499-35-4
• MF: C₂₁H₃₀O₁₀
• MW: 442.456907749176
• CID: 1553023
• PubChem ID: 442799
• Update Time: 2025-04-21

4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-en-1-yl)phenyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• (2S,3R,4R,5R,6R)-2-methyl-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-prop-2-enylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
• Lusitanicoside
• SCHEMBL14075608
• NP-013522
• NCGC00386037-01
• DTXSID30331955
• Q27107250
• CHEBI:6575
• NS00097651
• 499-35-4
• C10474
• AC1L9DFB
• AKOS040738960
• MolPort-005-945-865

• Inchi： 1S/C21H30O10/c1-3-4-11-5-7-12(8-6-11)30-21-19(27)17(25)15(23)13(31-21)9-28-20-18(26)16(24)14(22)10(2)29-20/h3,5-8,10,13-27H,1,4,9H2,2H3/t10-,13+,14-,15+,16+,17-,18+,19+,20+,21+/m0/s1
• InChI Key： DAELTTGCCPRYTP-ZLQZEYEISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C=CC(CC=C)=CC=1

Computed Properties

• Exact Mass: 442.184
• Monoisotopic Mass: 442.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 677.4°C at 760 mmHg
• Flash Point: 363.5°C
• Refractive Index: 1.619

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides